Cas no 57026-64-9 (Cyclopentanepropanoic acid, 1-(ethoxycarbonyl)-2-oxo-, ethyl ester)

• Product Name: Cyclopentanepropanoic acid, 1-(ethoxycarbonyl)-2-oxo-, ethyl ester
• CAS No: 57026-64-9
• MF: C₁₃H₂₀O₅
• MW: 256.294904708862
• CID: 346880
• PubChem ID: 371775
• Update Time: 2025-04-19

Cyclopentanepropanoic acid, 1-(ethoxycarbonyl)-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepropanoic acid, 1-(ethoxycarbonyl)-2-oxo-, ethyl ester
• ethyl 1-(3-ethoxy-3-oxopropyl)-2-oxocyclopentane-1-carboxylate
• ethyl 1-(3-ethoxy-3-oxo-propyl)-2-oxo-cyclopentanecarboxylate
• NSC-646219
• DTXSID70327332
• 57026-64-9
• CHEMBL2002678
• Ethyl 1-(3-ethoxy-3-oxopropyl)-2-oxocyclopentanecarboxylate
• NCI60_015951
• NSC646219

• Inchi： 1S/C13H20O5/c1-3-17-11(15)7-9-13(12(16)18-4-2)8-5-6-10(13)14/h3-9H2,1-2H3
• InChI Key： JROPNAGSHRQCNQ-UHFFFAOYSA-N
• SMILES： O=C1CCCC1(C(=O)OCC)CCC(=O)OCC

Computed Properties

• Exact Mass: 256.1311
• Monoisotopic Mass: 256.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67